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Compound of Interest

Imidazo[2,1-b]thiazole-6-
Compound Name:
carbaldehyde

Cat. No.: B045997

An In-Depth Technical Guide on Imidazo[2,1-
b]thiazole-6-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

Imidazo[2,1-b]thiazole-6-carbaldehyde is a heterocyclic organic compound featuring a fused
imidazole and thiazole ring system, a scaffold of significant interest in medicinal chemistry. This
technical guide provides a comprehensive overview of the known physical and chemical
properties of Imidazo[2,1-b]thiazole-6-carbaldehyde, a representative experimental protocol
for its synthesis, and an exploration of the biological activities associated with the broader class
of imidazo[2,1-b]thiazole derivatives. The information presented herein is intended to serve as
a valuable resource for researchers engaged in the discovery and development of novel
therapeutics based on this privileged heterocyclic core.

Core Properties of Imidazo[2,1-b]thiazole-6-
carbaldehyde

While specific experimentally determined quantitative data for Imidazo[2,1-b]thiazole-6-
carbaldehyde is limited in publicly available literature, its fundamental chemical identifiers and
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some predicted properties have been established. Commercial suppliers note that analytical
data for this specific compound is not routinely collected.

Table 1: Physical and Chemical Properties of Imidazo[2,1-b]thiazole-6-carbaldehyde

Property Value Source

imidazo[2,1-b][1][2]thiazole-6-

IUPAC Name [3]
carbaldehyde
Imidazo[2,1-b]thiazole-6-

Synonyms [3]
carboxaldehyde

CAS Number 120107-61-1

Molecular Formula CeHaN20S [3]

Molecular Weight 152.17 g/mol [3]

Appearance Solid (form)

Predicted XlogP 1.7 [No specific citation found]
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Note: The lack of extensive experimental data underscores the opportunity for further research
to fully characterize this compound.

Synthesis of Imidazo[2,1-b]thiazole-6-carbaldehyde

The synthesis of Imidazo[2,1-b]thiazole-6-carbaldehyde can be achieved through the
Vilsmeier-Haack reaction, a widely used method for the formylation of electron-rich aromatic
compounds. This section provides a representative experimental protocol based on this
general procedure.
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Experimental Protocol: Vilsmeier-Haack Formylation

This protocol describes the synthesis of the target compound from a suitable imidazo[2,1-
b]thiazole precursor.

Materials:

e Imidazo[2,1-b]thiazole

e N,N-Dimethylformamide (DMF)

e Phosphorus oxychloride (POCIs)

e Dichloromethane (CH2Cl2)

» Saturated sodium bicarbonate solution
e Brine

e Anhydrous sodium sulfate

« Silica gel for column chromatography
e Hexane

o Ethyl acetate

Procedure:

o Preparation of the Vilsmeier Reagent: In a round-bottom flask equipped with a magnetic
stirrer and under an inert atmosphere (e.g., nitrogen or argon), cool N,N-dimethylformamide
(DMF) to 0°C in an ice bath. Slowly add phosphorus oxychloride (POCIs3) dropwise to the
cooled DMF with vigorous stirring. Allow the reaction mixture to stir at 0°C for 30 minutes to
form the Vilsmeier reagent.

» Formylation Reaction: Dissolve the starting imidazo[2,1-b]thiazole in dichloromethane
(CH2Cl2) in a separate flask. Add this solution dropwise to the pre-formed Vilsmeier reagent
at 0°C. After the addition is complete, allow the reaction mixture to warm to room
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temperature and then heat to reflux for 2-4 hours. Monitor the reaction progress by thin-layer
chromatography (TLC).

o Work-up: Upon completion of the reaction, cool the mixture to room temperature and
carefully pour it into a beaker containing crushed ice. Neutralize the acidic solution by the
slow addition of a saturated sodium bicarbonate solution until the effervescence ceases.

o Extraction: Transfer the mixture to a separatory funnel and extract the product with
dichloromethane (3 x 50 mL). Combine the organic layers, wash with brine, and dry over
anhydrous sodium sulfate.

« Purification: Filter the drying agent and concentrate the organic phase under reduced
pressure to obtain the crude product. Purify the crude Imidazo[2,1-b]thiazole-6-
carbaldehyde by silica gel column chromatography using a hexane-ethyl acetate gradient
as the eluent.

o Characterization: Characterize the purified product by spectroscopic methods (*H NMR, 13C
NMR, IR, and MS) to confirm its identity and purity.

Synthesis Workflow Diagram
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A flowchart illustrating the synthesis of Imidazo[2,1-b]thiazole-6-carbaldehyde.

Biological Activities and Potential Signaling
Pathways

While specific studies on the biological activity of Imidazo[2,1-b]thiazole-6-carbaldehyde are
not extensively reported, the imidazo[2,1-b]thiazole scaffold is present in a wide range of
biologically active molecules. Derivatives of this heterocyclic system have demonstrated a
broad spectrum of pharmacological activities, including anticancer, antitubercular, antiviral, anti-
inflammatory, and anthelmintic properties[4][5][6].

Anticancer Activity and Mechanism of Action

Several studies have highlighted the potential of imidazo[2,1-b]thiazole derivatives as
anticancer agents[5][6]. One of the proposed mechanisms of action for certain derivatives is
the inhibition of tubulin polymerization[6]. Tubulin is a crucial protein that polymerizes to form
microtubules, which are essential components of the cytoskeleton and are vital for cell division.
By interfering with tubulin polymerization, these compounds can disrupt the cell cycle, leading
to apoptosis (programmed cell death) in cancer cells.

Inhibition of Tubulin Polymerization Pathway

The following diagram illustrates the general mechanism of how an imidazo[2,1-b]thiazole
derivative might inhibit tubulin polymerization, leading to apoptosis.
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Inhibition of tubulin polymerization by an Imidazo[2,1-b]thiazole derivative.

Other Biological Activities

» Antitubercular Activity: Certain imidazo[2,1-b]thiazole derivatives have shown potent activity
against Mycobacterium tuberculosis. The proposed mechanism for some of these
compounds is the inhibition of pantothenate synthetase, an essential enzyme in the
biosynthesis of coenzyme A in mycobacteria[2].
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 Antiviral and Anti-inflammatory Activity: Various derivatives have also been reported to
possess antiviral and anti-inflammatory properties, suggesting a broad therapeutic potential
for this chemical scaffold[4].

Conclusion

Imidazo[2,1-b]thiazole-6-carbaldehyde is a member of a medicinally important class of
heterocyclic compounds. While detailed experimental data for this specific molecule is not
abundant, this guide provides a summary of its known properties and a representative
synthetic protocol. The diverse biological activities of the imidazo[2,1-b]thiazole scaffold,
particularly in the areas of oncology and infectious diseases, highlight its significance as a
platform for the design and development of novel therapeutic agents. Further research into the
specific properties and biological activities of Imidazo[2,1-b]thiazole-6-carbaldehyde and its
derivatives is warranted to fully explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical properties of Imidazo[2,1-
b]thiazole-6-carbaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045997#physical-and-chemical-properties-of-
imidazo-2-1-b-thiazole-6-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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